3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(3-fluoro-4-methoxybenzoyl)pyrrolidine

• IUPAC Name: [3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone
• InChI: InChI=1S/C20H20FNO3/c1-24-19-5-3-15(11-17(19)21)20(23)22-8-6-16(12-22)13-2-4-18-14(10-13)7-9-25-18/h2-5,10-11,16H,6-9,12H2,1H3
• InChI Key: SBDSCQYLFFVMAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(C2)C3=CC4=C(C=C3)OCC4)F
• Molecular Formula: C20H20FNO3
• Molecular Weight: 341.4 g/mol

Description

3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(3-fluoro-4-methoxybenzoyl)pyrrolidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

• Synthesis and Biological Activity : Some derivatives of pyrrolo[1,2-a]pyrrole, which are structurally related to the query compound, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Studies found that certain benzoylpyrrolopyrrolecarboxylic acids displayed significant analgesic and anti-inflammatory potencies, which were correlated with the steric and hydrogen-bonding properties of the benzoyl substituent(s) (Muchowski et al., 1985).

• Inhibitory Activity against Aromatase : A series of novel benzofuran derivatives, including those structurally similar to the query compound, have been synthesized and tested for their inhibitory activity against aromatase (CYP19), a key enzyme in the biosynthesis of estrogens. Some of these derivatives showed potent inhibitory activity, suggesting potential applications in the treatment of estrogen-dependent diseases (Saberi et al., 2006).

• Enantioselective Synthesis : Research on the enantio- and diastereoselective synthesis of pyrrolidine derivatives, which include the benzofuran scaffold, has been conducted. These compounds are of interest due to their potential biological relevance, featuring adjacent stereogenic centers and biologically important heterocyclic moieties (Kowalczyk et al., 2016).

• Application in Imaging Agents : Benzofuran derivatives have been explored for their potential use as amyloid imaging agents, particularly in the context of Alzheimer’s disease. The synthesis and radioiodination of such compounds have been studied, with findings indicating their potential usefulness in brain imaging (Labib, 2013).

• Potential Anti-Alzheimer's Agents : N-benzylated pyrrolidin-2-one / imidazolidin-2-one derivatives have been synthesized and evaluated for their potential anti-Alzheimer's activity. These compounds were designed based on the structure of the drug donepezil, suggesting their potential in the management of Alzheimer's disease (Gupta et al., 2020).